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Compound of Interest

Compound Name: Phyllalbine

Cat. No.: B000082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This document serves as a preliminary guide to the toxicological profile of Phyllalbine.

Extensive searches of publicly available scientific literature and databases have been

conducted to compile this report. However, it is critical to note that specific toxicological studies

on Phyllalbine, including quantitative data on acute or chronic toxicity, genotoxicity,

cytotoxicity, and defined signaling pathway interactions, are not available in the current body of

scientific literature. The information that could be retrieved is limited to its basic chemical

identification.

Chemical Identity
Phyllalbine is a known chemical compound with the following identifiers:

Property Value

Molecular Formula C₁₆H₂₁NO₄

IUPAC Name
(8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 4-

hydroxy-3-methoxybenzoate

CAS Number 4540-25-4
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This information has been verified through chemical databases, and Phyllalbine is available as

a reference substance for research purposes.

Toxicological Data: A Knowledge Gap
Despite comprehensive searches for toxicological data, no studies detailing the following were

found for Phyllalbine:

Acute, Sub-chronic, or Chronic Toxicity: No information regarding LD50 (lethal dose, 50%)

values or No Observed Adverse Effect Levels (NOAEL) from animal studies is publicly

available.

Cytotoxicity: There are no published studies reporting IC50 (half-maximal inhibitory

concentration) values for Phyllalbine in any cell line.

Genotoxicity and Mutagenicity: No data from assays such as the Ames test, chromosomal

aberration tests, or micronucleus assays are available.

Signaling Pathway Interactions: The specific cellular signaling pathways that may be

modulated by Phyllalbine have not been elucidated in any published research.

The absence of this information signifies a critical knowledge gap. Therefore, the core of this

technical guide is to highlight the lack of data and to propose a logical workflow for a

preliminary toxicological assessment of Phyllalbine, should a research or drug development

program require it.

Proposed Experimental Workflow for Preliminary
Toxicological Assessment
Given the lack of existing data, a tiered approach to investigating the toxicology of Phyllalbine
is recommended. The following diagram outlines a logical experimental workflow.
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Tier 1: In Vitro Assays

Tier 2: In Vivo Acute Toxicity

Tier 3: Further Characterization

Cytotoxicity

Acute Oral Toxicity

Genotoxicity Metabolic Stability

Sub-chronic Toxicity

Mechanism of Action

Phyllalbine
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Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000082#preliminary-toxicological-profile-of-
phyllalbine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b000082?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

